Cas no 2171746-25-9 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid
• CAS No: 2171746-25-9
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 6362128
• PubChem ID: 165519958
• Update Time: 2025-10-31

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid
• EN300-1297278
• 2171746-25-9

• Inchi： 1S/C23H25NO5/c25-21(26)20(13-23(28)11-5-6-12-23)24-22(27)29-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-20,28H,5-6,11-14H2,(H,24,27)(H,25,26)
• InChI Key： CJEWWOCEEBAFGB-UHFFFAOYSA-N
• SMILES： OC1(CC(C(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic Acid (CAS No. 2171746-25-9)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid, identified by its CAS number 2171746-25-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structure with both fluoren-9-yl and cyclopentyl moieties, has garnered attention due to its potential applications in drug discovery and development. The presence of a methoxycarbonyl group and an amino acid derivative suggests its utility in the synthesis of peptidomimetics and other bioactive molecules.

The structural framework of this compound is notable for its versatility, which allows for modifications that can fine-tune its pharmacological properties. The fluoren-9-yl moiety, a common component in many pharmaceuticals, is known for its stability and ability to enhance the solubility and bioavailability of attached molecules. This feature makes it particularly valuable in the development of small-molecule drugs that require robust pharmacokinetic profiles.

In recent years, there has been a growing interest in the use of peptidomimetics as therapeutic agents due to their ability to mimic the biological activity of peptides while avoiding issues such as rapid degradation and poor oral bioavailability. The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid fits well within this paradigm, as it incorporates elements that are conducive to the design of such mimetics.

The methoxycarbonyl group in the molecule serves multiple purposes. It acts as a protecting group during synthetic procedures, allowing for selective modifications at other sites. Additionally, it can enhance the binding affinity of the compound to target proteins, a critical factor in drug design. The amino acid derivative portion of the molecule provides a scaffold that can be further functionalized to interact with specific biological targets.

The cyclopentyl ring, another key structural feature, contributes to the overall stability and conformational flexibility of the compound. This flexibility is essential for ensuring that the molecule can effectively bind to its target without being overly rigid or conformationally constrained. Such properties are particularly important in the development of drugs that need to interact with dynamic biological systems.

Recent advancements in computational chemistry have enabled researchers to more accurately predict the binding modes and interactions of molecules like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid. These tools have been instrumental in identifying potential drug candidates by simulating their interactions with biological targets at an atomic level. This approach has not only accelerated the drug discovery process but also allowed for the optimization of molecular structures to improve efficacy and reduce side effects.

In addition to its potential as a drug candidate, this compound has applications in synthetic chemistry as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of peptidomimetics, which are increasingly being explored for their therapeutic potential. The ability to modify various functional groups within the molecule allows chemists to tailor its properties for specific applications.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid involves multiple steps, each requiring careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision. Techniques such as solid-phase synthesis and flow chemistry have been particularly useful in streamlining these processes.

The pharmacological evaluation of this compound has revealed several promising properties. Initial studies suggest that it exhibits good binding affinity to certain protein targets, making it a candidate for further development as a therapeutic agent. Additionally, its stability under various conditions enhances its suitability for formulation into pharmaceutical products.

The use of computational tools has also facilitated the identification of potential side effects associated with this compound. By simulating its interactions with off-target proteins, researchers can predict and mitigate any adverse effects before moving into clinical trials. This proactive approach is crucial for ensuring the safety and efficacy of new drugs.

The growing body of research on peptidomimetics highlights their potential as alternatives to traditional peptide-based therapies. The structural features of compounds like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid make them ideal candidates for this emerging field. Their ability to mimic peptide sequences while avoiding drawbacks such as immunogenicity and poor bioavailability positions them as promising candidates for future therapeutics.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-hydroxycyclopentyl)propanoic acid (CAS No. 2171746-25-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with advancements in computational chemistry and synthetic methodologies, make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play an important role in future medical innovations.